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Compound of Interest

Compound Name:
Benzyl (4-

oxocyclohexyl)carbamate

Cat. No.: B102631 Get Quote

Essential Safety and Handling Guide for Benzyl (4-
oxocyclohexyl)carbamate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

Benzyl (4-oxocyclohexyl)carbamate. Given the absence of a specific Safety Data Sheet

(SDS) for this compound, this guidance is based on the known hazards of structurally similar

carbamate compounds and general best practices for handling new chemical entities in a

laboratory setting. A conservative approach to safety is strongly advised.

Hazard Identification and Chemical Properties
Benzyl (4-oxocyclohexyl)carbamate is classified as a substance that causes serious eye

irritation.[1] All uncharacterized substances should be handled with the utmost care as their full

toxicological profiles are unknown.
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Property Value Source

Molecular Formula C₁₄H₁₇NO₃ PubChem[1]

Molecular Weight 247.29 g/mol PubChem[1]

CAS Number 16801-63-1 PubChem[1]

GHS Classification Eye Irritation, Category 2A PubChem[1]

Hazard Statement
H319: Causes serious eye

irritation
PubChem[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure when handling Benzyl (4-
oxocyclohexyl)carbamate. The following table summarizes the required and recommended

PPE.

Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

and airborne particles that can

cause serious eye irritation.[1]

[2]

Skin Protection

Nitrile gloves (double-gloving is

recommended) and a flame-

resistant lab coat.

To prevent skin contact with

the chemical.[2] For larger

quantities or when there is a

significant risk of spillage, a

chemical-resistant apron or

coveralls should be worn.[2]

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) is

recommended, especially

when handling the powdered

compound outside of a fume

hood.

To prevent inhalation of the

powdered compound.
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Operational Plan: Handling and Storage
Adherence to a strict operational plan is critical to minimize exposure and ensure a safe

working environment.

3.1. Engineering Controls and Preparation:

Always handle Benzyl (4-oxocyclohexyl)carbamate in a well-ventilated area, preferably

within a certified chemical fume hood to minimize inhalation exposure.[2]

Ensure that eyewash stations and safety showers are close to the workstation location.[3]

Before starting work, clear the handling area of any unnecessary equipment or chemicals to

prevent clutter and potential cross-contamination.

3.2. Weighing and Aliquoting:

Perform all weighing and aliquoting of the powdered compound within a fume hood or a

ventilated balance enclosure to minimize the risk of inhalation.

Use anti-static weighing dishes to prevent the powder from scattering.

Use appropriate tools (e.g., spatulas) to handle the solid compound and avoid generating

dust.[2]

Never return unused chemicals to the original container to avoid contamination.

3.3. Dissolving and Use in Experiments:

When preparing solutions, add the solid compound to the solvent slowly to avoid splashing.

Solutions should also be handled within a fume hood.

3.4. Storage:

Store in a tightly sealed, properly labeled container.[2]

Keep in a cool, dry, and well-ventilated area.[2]
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Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]

[3]

Emergency Procedures
Emergency Situation Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[3]

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical attention if irritation develops and

persists.[3]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical attention.[3]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.[3]

Spill

For small spills, dampen the solid material with

a suitable solvent and transfer it to a suitable,

clean, dry, closed container for disposal. Use

absorbent paper dampened with the solvent to

pick up any remaining material. For larger spills,

evacuate the area and prevent further leakage

or spillage if safe to do so.

Disposal Plan
Proper disposal of Benzyl (4-oxocyclohexyl)carbamate and its waste is essential to prevent

environmental contamination and ensure regulatory compliance.
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Waste Characterization: All waste containing Benzyl (4-oxocyclohexyl)carbamate should

be considered hazardous chemical waste.[2]

Containerization: Collect waste in a designated, sealed, and clearly labeled container.[2]

Disposal Route: Dispose of the chemical waste through an approved hazardous waste

disposal program, following all local, state, and federal regulations.[2] Do not dispose of it

down the drain or in regular trash.[2]

Empty Containers: The first rinse of any container that held Benzyl (4-
oxocyclohexyl)carbamate must be collected and disposed of as hazardous waste.

Subsequent rinses of the thoroughly emptied container can be disposed of according to local

regulations.

Experimental Protocol: General Weighing and Solution
Preparation
This protocol outlines a general procedure for safely weighing Benzyl (4-
oxocyclohexyl)carbamate and preparing a solution.

6.1. Materials and Equipment:

Benzyl (4-oxocyclohexyl)carbamate

Appropriate solvent

Analytical balance

Weigh paper or weigh boat

Spatula

Beaker or flask

Stir bar and stir plate

Required PPE (as outlined in Section 2)
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6.2. Procedure:

Preparation: Ensure the chemical fume hood is operational. Don all required PPE. Gather all

necessary equipment.

Weighing:

Place a piece of weigh paper on the analytical balance and tare it.

Carefully transfer the desired amount of Benzyl (4-oxocyclohexyl)carbamate from its

storage container to the weigh paper using a clean spatula.[2]

Record the exact weight.

Solution Preparation:

Place a beaker containing the appropriate solvent and a stir bar on a stir plate within the

fume hood.

Carefully add the weighed Benzyl (4-oxocyclohexyl)carbamate to the solvent.

Allow the mixture to stir until the solid is fully dissolved.[2]

Cleanup:

Clean all equipment used.

Dispose of any contaminated materials (e.g., weigh paper, gloves) in the designated

hazardous waste container.

Wipe down the work area within the fume hood.

Wash hands thoroughly after completing the procedure.

Workflow for Safe Handling of Benzyl (4-
oxocyclohexyl)carbamate
Caption: Logical workflow for the safe handling of Benzyl (4-oxocyclohexyl)carbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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